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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for the use of Heliosit®
Orthodontic, a light-cured, single-component bonding material, with metal brackets. The
following protocols are intended for research and development applications and are based on
manufacturer's instructions and published scientific literature.

Material Properties and Composition

Heliosit® Orthodontic is a highly translucent luting composite designed for bonding orthodontic
brackets. Its composition is optimized for controlled application and effective light
polymerization.

Table 1: Composition of Heliosit® Orthodontic[1][2]
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Component

Percentage (by weight)

Function

Monomer Matrix

Urethane Dimethacrylate
(UDMA)

~85%

Provides a strong, cross-linked

polymer network.

Bisphenol A-glycidyl
Methacrylate (Bis-GMA)

Contributes to the material's
viscosity and mechanical

properties.

Decandiol Dimethacrylate

A co-monomer that enhances

polymer network properties.

Filler

Highly Dispersed Silicon

Reinforces the composite and

o ~14% controls handling
Dioxide -
characteristics.
Additives
Initiates polymerization upon
Catalysts and Stabilizers ~1% light exposure and ensures

shelf-life.

Table 2: Physical and Mechanical Properties of Heliosit® Orthodontic

Property Value
Flexural Strength 80 MPa[3]
Bond Strength to Etched Enamel (Metal

12 MPa[3]
Brackets)
Bond Strength to Etched Enamel (Ceramic

10 MPa]3]

Brackets)

Experimental Protocols
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The following protocols detail the necessary steps for bonding metal brackets using Heliosit®
Orthodontic in a laboratory setting.

Enamel Surface Preparation

Proper preparation of the enamel surface is critical to achieving a strong and durable bond.
Protocol 2.1.1: Enamel Cleaning and Etching

o Cleaning: Thoroughly clean the enamel surface with a slurry of pumice and water using a
prophy cup.

e Rinsing: Rinse the surface with a stream of water for 10-15 seconds.
« |solation: Isolate the tooth from saliva contamination using cotton rolls or a rubber dam.
e Drying: Dry the enamel surface with oil-free compressed air.

» Etching: Apply a 37% phosphoric acid etching gel (e.g., Total Etch) to the enamel surface
where the bracket will be placed. The etching time should be 30 to 60 seconds.[1][2] For
heavily fluoridated enamel, a longer etching time may be necessary.[1][2]

e Rinsing: Thoroughly rinse the etched surface with water for at least 15 seconds to remove
the etching gel completely.

e Drying: Dry the etched enamel surface with oil-free compressed air until it appears chalky-
white.[1][2] Avoid desiccation of the tooth.

e Contamination Prevention: If the etched surface becomes contaminated with saliva, re-etch
for 30 seconds, rinse, and dry as described above.[1]

Metal Bracket Preparation

The preparation of the metal bracket surface is crucial for achieving a strong mechanical and
chemical bond with the adhesive. The manufacturer of Heliosit® Orthodontic recommends pre-
treating metal surfaces according to the bracket manufacturer's directions.[1][4] The following
are general protocols based on scientific literature for enhancing bond strength.
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Protocol 2.2.1: Sandblasting (Air Abrasion)

Abrasive Agent: Use 50 pm aluminum oxide particles.

Procedure: Sandblast the bonding base of the metal bracket at a pressure of 2-3 bar (30-45
psi).

Duration and Distance: Apply the abrasive stream for approximately 3-5 seconds from a
distance of about 10 mm.

Cleaning: After sandblasting, thoroughly rinse the bracket with water and dry it with oil-free
air to remove any residual abrasive patrticles.

Protocol 2.2.2: Application of a Metal Primer

Selection: Choose a metal primer compatible with composite resins. These primers typically
contain adhesive monomers that promote a chemical bond to the metal surface.

Application: Following the manufacturer's instructions for the specific primer, apply a thin
layer to the sandblasted and cleaned bracket base.

Drying: Gently air-dry the primer according to the manufacturer's recommendations to
evaporate the solvent.

Application of Heliosit® Orthodontic and Light Curing

Protocol 2.3.1: Adhesive Application and Bracket Placement

Dispensing: Dispense a sufficient amount of Heliosit® Orthodontic from the syringe onto the
prepared base of the metal bracket.

Placement: Position the bracket on the prepared enamel surface.

Positioning: Adjust the bracket to its final desired position. The material's consistency allows
for ample working time.[3]

Excess Removal: Gently remove any excess adhesive from around the bracket base with a
microbrush or a suitable instrument before light curing.
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Protocol 2.3.2: Light Curing

The polymerization of Heliosit® Orthodontic is initiated by exposure to light in the blue
wavelength range (400-500 nm). Both LED and Halogen curing lights can be used.

Table 3: Recommended Light Curing Parameters

. Curing Time (per . .
Light Source ide) Light Intensity Notes
side

Cure from both the

mesial and distal
Halogen 20 seconds[1][2] Standard Output

aspects of the

bracket.

Higher intensity lights

may allow for shorter

curing times. Refer to
LED 10-20 seconds >1000 mW/cmz o

the curing light

manufacturer's

instructions.

Curing Procedure:

» Position the tip of the light guide as close as possible to the adhesive without touching the
bracket.

o Cure the adhesive from two different aspects (e.g., mesial and distal, or occlusal and
gingival) for the recommended time for each side. This ensures complete polymerization of
the adhesive under the opaque metal bracket.

Visualized Workflows and Signaling Pathways

The following diagrams illustrate the key processes involved in the application of Heliosit®
Orthodontic with metal brackets.

Caption: Experimental workflow for bonding metal brackets with Heliosit® Orthodontic.
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Caption: Simplified signaling pathway of light-induced polymerization of Heliosit®.
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Caption: Key factors influencing the bond strength of Heliosit® Orthodontic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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